120-45-6(1-phenylethyl propionate),1-phenylethyl

1-phenylethyl propionate Properties

Names and Identifiers

- 1-phenylethyl propionate
- Styrallyl propionate
- 1-phenylethanol propionate
- 1-phenylethyl
- 1-phenylethyl propanoate
- Acid ester Styrax
- MBA-Propionate
- Methylbenzylpropionat
- rac-1-phenyl-1-ethyl-propionate
- STYROLYLPROPIONAT
- styrolylpropionate
- alpha-Methylbenzylalcohol propionate
- Phenylmethylcarbinolpropionate
- Propanoic acid 2-phenylethyl ester
- alpha-methylbenzylpropanoate
- 1-Phenylethylpropionate
- +Expand
- MDL： MFCD00009305
- InChIKey： WCIQNYOXLZQQMU-UHFFFAOYSA-N
- Inchi： 1S/C11H14O2/c1-3-11(12)13-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
- SMILES： CCC(=O)OC(C)C1=CC=CC=C1

Computed Properties

Exact Mass: 178.09900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 178.09938
Heavy Atom Count: 13
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 2.70080
PSA: 26.30000
Refractive Index: 1.489-1.491
Water Partition Coefficient: 0.04 g/L (20 ºC)
Boiling Point: 206 ºC
Melting Point: -60 ºC
Flash Point: 106 ºC
FEMA: 2689
Color/Form: liquid
Solubility: Not determined
Density: 1.007

1-phenylethyl propionate Security Information

RTECS：DP0620000
WGK Germany：1
Safety Term：S24/25
Safety Instruction： S24/25
Risk Phrases：R36/37/38
Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
Risk Phrases： 36/37/38

1-phenylethyl propionate Customs Data

HS CODE：2915509000
Customs Data：

China Customs Code:
2915509000

Overview:

2915509000 Propionate and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

2915509000 propionic acid, its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

1-phenylethyl propionate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P000QHL-25g	Benzenemethanol, α-methyl-, 1-propanoate	120-45-6	98%	25g	$7.00
A2B Chem LLC	AA33529-5g	Benzenemethanol, α-methyl-, 1-propanoate	120-45-6	98%	5g	$12.00
Aaron	AR000QPX-25g	Benzenemethanol, α-methyl-, 1-propanoate	120-45-6	98%	25g	$8.00
abcr	AB547838-25 g	1-Phenylethyl propionate; .	120-45-6		25g	€75.90	2023-04-13
Ambeed	A841618-25g	1-Phenylethyl propionate	120-45-6	98%	25g	$9.0
eNovation Chemicals LLC	D761126-500g	Benzenemethanol, -methyl-, 1-propanoate	120-45-6	98+%	500g	$180	2022-09-08
Key Organics Ltd	AS-64763-1MG	1-phenylethyl propanoate	120-45-6	>97%	1mg	£37.00	2023-09-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	S117685-100g	1-phenylethyl propionate	120-45-6	97%	100g	¥134.90	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1018110-500g	1-Phenylethyl propionate	120-45-6	98%	500g	￥739.00	2024-08-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S87590-500g	1-Phenylethyl propionate	120-45-6		500g	¥626.0	2021-09-07

1-phenylethyl propionate Suppliers

SHANG HAI TENG ZHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:120-45-6)

MR./MRS.:ZHANG JING LI

Phone:19821570922

Email:angela@labgogo.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:120-45-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:120-45-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Shiro Kato,Hiroshi Harada,Toshiya Morie J. Chem. Soc. Perkin Trans. 1 1997 3219
2. Biocatalysed concurrent production of enantioenriched compounds through parallel interconnected kinetic asymmetric transformations

Ana Rioz-Martínez,Fabricio R. Bisogno,Cristina Rodríguez,Gonzalo de Gonzalo,Iván Lavandera,Daniel E. Torres Pazmi?o,Marco W. Fraaije,Vicente Gotor Org. Biomol. Chem. 2010 8 1431
3. Reactivity of a T-shaped cobalt(i) pincer-complex

Regina Matveeva,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Dalton Trans. 2021 50 6802
4. Syntheses and reactivities of non-symmetrical “active ester” bi-dentate cross-linking reagents having a phthalimidoyl and acid chloride, 2-benzothiazole, or 1-benzotriazole group

Md. Chanmiya Sheikh,Shunsuke Takagi,Mebumi Sakai,Tasuya Mori,Naoto Hayashi,Tetsuo Fujie,Shin Ono,Toshiaki Yoshimura,Hiroyuki Morita Org. Biomol. Chem. 2011 9 1244
5. Continuous green biocatalytic processes using ionic liquids and supercritical carbon dioxide

Pedro Lozano,Teresa de Diego,Daniel Carrié,Michel Vaultier,José L. Iborra Chem. Commun. 2002 692
6. Stereocontrolled synthesis and alkylation of cyclic β-amino esters: asymmetric synthesis of a (?)-sparteine surrogate

Jean-Paul R. Hermet,Aurélien Viterisi,Jonathan M. Wright,Matthew J. McGrath,Peter O'Brien,Adrian C. Whitwood,John Gilday Org. Biomol. Chem. 2007 5 3614
7. Activation and stabilization of enzymes in ionic liquids

Muhammad Moniruzzaman,Noriho Kamiya,Masahiro Goto Org. Biomol. Chem. 2010 8 2887
8. Supported Ionic Liquid-Like Phases (SILLPs) for enzymatic processes: Continuous KR and DKR in SILLP–scCO2 systems

Pedro Lozano,Eduardo García-Verdugo,Naima Karbass,Kimberley Montague,Teresa De Diego,M. Isabel Burguete,Santiago V. Luis Green Chem. 2010 12 1803
9. Deep eutectic solvents – a new additive in the encapsulation of lipase B from Candida antarctica: biocatalytic applications

Adrian Ioan Dudu,Laszlo Csaba Bencze,Csaba Paizs,Monica Ioana To?a React. Chem. Eng. 2022 7 442
10. An efficient microwave-assisted enzymatic resolution of alcohols using a lipase immobilised on supported ionic liquid-like phases (SILLPs)

Diana F. Izquierdo,Juana M. Bernal,M. Isabel Burguete,Eduardo García-Verdugo,Pedro Lozano,Santiago V. Luis RSC Adv. 2013 3 13123

Cas no 120-45-6 (1-phenylethyl propionate)

1-phenylethyl propionate Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-phenylethyl propionate Security Information

1-phenylethyl propionate Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

1-phenylethyl propionate Price

1-phenylethyl propionate Suppliers

1-phenylethyl propionate Related Literature

Related Categories

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